90-02-8

Salicylaldehyde

In Stock

• CAS RN:
• 90-02-8

• Formula:
• C7H6O2

• InChI:
• InChI=1S/C7H6O2/c8-5-6-3-1-2-4-7(6)9/h1-5,9H

• InChIKey:
• SMQUZDBALVYZAC-UHFFFAOYSA-N

• Salicylaldehyde is the main odor constituent of buckwheat flour. It is also found in anise and vanilla extracts.
  This reference material (RM) is produced and certified in accordance with ISO/IEC 17025. This RM is traceable to primary material from an NMI, e.g. NIST or NMIJ.
  
  Salicylaldehyde, a phenolic compound derivative with an almond-like odor, is widely used as a flavoring agent in the food industry and as a preservative in cosmetics, fragrances, and essential oils.
  Salicylaldehyde, also known as salicylal or O-formylphenol, belongs to the class of organic compounds known as hydroxybenzaldehydes. These are organic aromatic compounds containing a benzene ring carrying an aldehyde group and a hydroxyl group. Salicylaldehyde exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Salicylaldehyde has been primarily detected ...

Dimethyl peroxide

• CAS RN:
• 690-02-8

• Formula:
• C2H6O2

• InChI:
• InChI=1S/C2H6O2/c1-3-4-2/h1-2H3

• InChIKey:
• SRXOCFMDUSFFAK-UHFFFAOYSA-N

• Dimethyl peroxide, also known as peroxide, dimethyl, belongs to the class of organic compounds known as dialkyl peroxides. These are organic compounds containing a peroxide group substituted by two alkyl groups. Dimethyl peroxide is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, dimethyl peroxide is primarily located in the cytoplasm. Outside of the human body, dimethyl peroxide can be found in green vegetables. This makes dimethyl peroxide a potential biomarker for the consumption of this food product.
  Dimethyl peroxide is an organic peroxide.

2,4,4,6,6,8,8-Heptamethyl-1,3,5,7,2,4,6,8-tetroxatetrasilocan-2-ol

Usually In Stock

• CAS RN:
• 5290-02-8

• Formula:
• C7H22O5Si4

• InChI:
• InChI=1S/C7H22O5Si4/c1-13(2)9-14(3,4)11-16(7,8)12-15(5,6)10-13/h8H,1-7H3

• InChIKey:
• MLGUQSFCJNMKPT-UHFFFAOYSA-N

• 2,4,4,6,6,8,8-Heptamethyl-1,3,5,7,2,4,6,8-tetroxatetrasilocan-2-ol, also known as 2,4,4,6,6,8,8-Heptamethyl-1,3,5,7,2,4,6,8-tetroxatetrasilocan-2-ol, is a useful research compound. Its molecular formula is C7H22O5Si4 and its molecular weight is 298.59 g/mol. The purity is usually 95%.

2-Bromo-N-(hydroxymethyl)acetamide

In Stock

• CAS RN:
• 71990-02-8

• Formula:
• C3H6BrNO2

• InChI:
• InChI=1S/C3H6BrNO2/c4-1-3(7)5-2-6/h6H,1-2H2,(H,5,7)

• InChIKey:
• SJYLPGUDCXMZQO-UHFFFAOYSA-N

• 2-Bromo-N-(hydroxymethyl)acetamide, also known as 2-Bromo-N-(hydroxymethyl)acetamide, is a useful research compound. Its molecular formula is C3H6BrNO2 and its molecular weight is 167.99 g/mol. The purity is usually 95%.

N-(2-methyl-1,3-dioxoisoindolin-5-yl)-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 330190-02-8

• Formula:
• C17H11F3N2O3

• InChI:
• InChI=1S/C17H11F3N2O3/c1-22-15(24)12-6-5-11(8-13(12)16(22)25)21-14(23)9-3-2-4-10(7-9)17(18,19)20/h2-8H,1H3,(H,21,23)

• InChIKey:
• KKTUAENGODSFDM-UHFFFAOYSA-N

• N-(2-methyl-1,3-dioxoisoindolin-5-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C17H11F3N2O3 and its molecular weight is 348.281. The purity is usually 95%.

2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

In Stock

• CAS RN:
• 893790-02-8

• Formula:
• C20H20F3N3O3S2

• InChI:
• InChI=1S/C20H20F3N3O3S2/c1-2-3-12-26-16-10-6-7-11-17(16)31(28,29)25-19(26)30-13-18(27)24-15-9-5-4-8-14(15)20(21,22)23/h4-11H,2-3,12-13H2,1H3,(H,24,27)

• InChIKey:
• IGCWSCIRBDAEAO-UHFFFAOYSA-N

• 2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H20F3N3O3S2 and its molecular weight is 471.51. The purity is usually 95%.

3',4'-Dichloro-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898790-02-8

• Formula:
• C16H14Cl2O

• InChI:
• InChI=1S/C16H14Cl2O/c1-11-4-2-3-5-12(11)7-9-16(19)13-6-8-14(17)15(18)10-13/h2-6,8,10H,7,9H2,1H3

• InChIKey:
• RRBJQFBBCJOTQN-UHFFFAOYSA-N

• 3',4'-Dichloro-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14Cl2O and its molecular weight is 293.2 g/mol. The purity is usually 95%.

(5-Fluoro-1H-indazol-3-yl)methanol

In Stock

• CAS RN:
• 518990-02-8

• Formula:
• C8H7FN2O

• InChI:
• InChI=1S/C8H7FN2O/c9-5-1-2-7-6(3-5)8(4-12)11-10-7/h1-3,12H,4H2,(H,10,11)

• InChIKey:
• FUNPPRWQIBANBU-UHFFFAOYSA-N

• (5-Fluoro-1H-indazol-3-yl)methanol is a useful research compound. Its molecular formula is C8H7FN2O and its molecular weight is 166.15 g/mol. The purity is usually 95%.

Ethyl (2-amino-5-bromopyridin-3-yl)carbamate

In Stock

• CAS RN:
• 1289190-02-8

• Formula:
• C8H10BrN3O2

• InChI:
• InChI=1S/C8H10BrN3O2/c1-2-14-8(13)12-6-3-5(9)4-11-7(6)10/h3-4H,2H2,1H3,(H2,10,11)(H,12,13)

• InChIKey:
• LMQTZCGCVJDXTO-UHFFFAOYSA-N

• Ethyl (2-amino-5-bromopyridin-3-yl)carbamate is a useful research compound. Its molecular formula is C8H10BrN3O2 and its molecular weight is 260.09 g/mol. The purity is usually 95%.

Tomivosertib hydrochloride

• CAS RN:
• 1849590-02-8

• Formula:
• C17H21ClN6O2

• InChI:
• InChI=1S/C17H20N6O2.ClH/c1-10-7-11(21-13-8-12(18)19-9-20-13)16(25)23-14(10)15(24)22-17(23)5-3-2-4-6-17;/h7-9H,2-6H2,1H3,(H,22,24)(H3,18,19,20,21);1H

• InChIKey:
• WBGPPUUXCGKTSC-UHFFFAOYSA-N

• Tomivosertib, also known as eFT508 is a MNK1/2 inhibitor. Tomivosertib binds to and inhibits the activity of MNK1 and 2. This prevents MNK1/2-mediated signaling, and inhibits the phosphorylation of certain regulatory proteins, including eukaryotic translation initiation factor 4E (eIF4E), that regulate the translation of messenger RNAs (mRNAs) involved in tumor cell proliferation, angiogenesis, survival and immune signaling.